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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090

Introduction

DL-Methionine-d4 is a stable isotope-labeled form of the essential amino acid methionine,
where four hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a
powerful tool in metabolic research, quantitative proteomics, and pharmacokinetic studies. Its
primary utility lies in its ability to be distinguished from its endogenous, unlabeled counterpart
by mass spectrometry (MS) and nuclear magnetic resonance (NMR). DL-Methionine-d4
serves as an ideal internal standard for the accurate quantification of methionine and as a
tracer for studying the dynamics of protein synthesis, turnover, and metabolic flux.[1]

Key Applications

e Quantitative Mass Spectrometry: DL-Methionine-d4 is widely used as an internal standard
in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS) for the precise quantification of unlabeled methionine in complex
biological samples.[1]

o Metabolic Labeling: In cell culture, it can be used for metabolic labeling to study the
synthesis and turnover of proteins. By incorporating the "heavy" labeled methionine into
newly synthesized proteins, researchers can track their dynamics.[2]

o Pharmacokinetic Studies: As a tracer, it is valuable in drug development to understand the
metabolic fate and pharmacokinetic profiles of methionine-containing compounds.[1]
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» Oxidative Stress Research: Methionine plays a role in defending against oxidative stress.[1]

Labeled methionine can be used to investigate the mechanisms of these protective effects.

Physicochemical and Storage Data

Proper handling and storage of DL-Methionine-d4 are critical to maintain its stability and

ensure experimental reproducibility. The quantitative data below is summarized for easy

reference.

Table 1: Physicochemical Properties of DL-Methionine and DL-Methionine-d4

Property Value Reference
(RS)-2-Amino-4-
Chemical Name (methylthio)butyric-3,3,4,4-d4 -
acid
Molecular Weight (d4) ~153.23 g/mol Calculated
Molecular Weight (unlabeled) 149.21 g/mol

Appearance

White to off-white crystalline

powder or solid

Solubility in Water

Sparingly soluble; ~29-33
mg/mL at 20-25°C. Sonication

may be required.

Solubility in Other Solvents

- Methanol: Very slightly
soluble- DMSO: Insoluble or
slightly soluble- Ethanol:
Insoluble- Dilute Acids/Alkalis:
Soluble

Table 2: Recommended Storage Conditions for Stock Solutions
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Storage . )
Duration Recommendations Reference

Temperature

Recommended for
-80°C Up to 6 months

long-term storage.

Suitable for short-term
-20°C Up to 1 month

storage.

Powder (Room Temp)  Refer to manufacturer

Store in a cool, dry,
dark, and tightly

sealed container.

General Note

Aliquot solutions after
preparation to avoid
repeated freeze-thaw
cycles, which can
degrade the product.

Experimental Protocols

Protocol 1: Preparation of a General-Purpose Aqueous
Stock Solution (e.g., 10 mM)

This protocol is suitable for preparing a stock solution for use as an internal standard in mass

spectrometry or other general applications.

Materials:

DL-Methionine-d4 powder

Calibrated analytical balance

Vortex mixer and/or sonicator

Sterile conical tubes (e.g., 15 mL or 50 mL)

High-purity, sterile water (e.g., HPLC-grade or Milli-Q)
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 Sterile syringe filter (0.22 pum)
 Sterile microcentrifuge tubes for aliquots
Procedure:

o Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, calculate the mass of
DL-Methionine-d4 needed.

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 153.23 g/mol = 0.01532 g (or 15.32 mQ)

e Weighing: Accurately weigh 15.32 mg of DL-Methionine-d4 powder and transfer it to a
sterile 15 mL conical tube.

» Dissolution: Add approximately 8 mL of sterile water to the tube. Vortex vigorously. If the
powder does not fully dissolve, use a water bath sonicator to aid dissolution. DL-Methionine
is sparingly soluble, so this may take some time.

o Final Volume: Once fully dissolved, add sterile water to bring the final volume to exactly 10
mL.

 Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
new sterile tube. This is especially critical if the solution will be used in cell culture
applications.

» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots
(e.g., 100 pL or 500 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-
term use (<1 month) or at -80°C for long-term storage (<6 months).

Table 3: Quick-Reference for Preparing Stock Solutions
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Mass of DL-Methionine-d4

Desired Concentration Volume
(MW ~153.23)
1mM 10 mL 1.53 mg
5 mM 10 mL 7.66 mg
10 mM 10 mL 15.32 mg
50 mM 10 mL 76.62 mg

Note: Achieving concentrations above ~200 mM in water may be difficult without adjusting pH.

Protocol 2: Preparation of "Heavy" Medium for
Metabolic Labeling in Cell Culture

This protocol describes how to prepare a complete cell culture medium containing DL-

Methionine-d4 for metabolic labeling experiments.

Materials:

o L-Methionine-deficient basal medium (e.g., DMEM, RPMI-1640)

Procedure:

Sterile cell culture flasks or plates

Sterile, 10 mM stock solution of DL-Methionine-d4 (prepared as in Protocol 1)
Dialyzed Fetal Bovine Serum (dFBS) to prevent introduction of unlabeled methionine

Standard cell culture supplements (e.g., L-glutamine, penicillin-streptomycin)

» Prepare Basal Medium: Start with a bottle of L-Methionine-deficient basal medium.

e Add Supplements: Add dFBS to the desired final concentration (e.g., 10%). Add other
required supplements like L-glutamine and antibiotics.
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e Add "Heavy" Methionine: Add the sterile 10 mM DL-Methionine-d4 stock solution to the
medium to achieve the desired final concentration. The final concentration should match that
of the corresponding "light" medium (e.g., for DMEM, the standard L-Methionine
concentration is ~200 uM or 0.2 mM).

o Calculation Example: To prepare 500 mL of medium with 0.2 mM DL-Methionine-d4 using
a 10 mM stock:

= C1V1=C2V2
= (10 mM) x V1 = (0.2 mM) x (500 mL)
= V1=(0.2x500)/10 = 10 mL

o Add 10 mL of the 10 mM DL-Methionine-d4 stock solution to 490 mL of the
supplemented, methionine-deficient medium.

o Final Steps: Mix the final "heavy" medium gently by inversion. The medium is now ready for
use.

o Cell Adaptation: Culture cells in the "heavy" medium for a minimum of five to six cell
doublings to ensure near-complete incorporation (>97%) of the labeled amino acid before
starting the experiment.

 Verification (Optional but Recommended): After adaptation, analyze a small cell sample by
mass spectrometry to confirm the labeling efficiency.

Visualizations
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Protocol Workflow
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Caption: General workflow for preparing a DL-Methionine-d4 stock solution.
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Caption: Use of DL-Methionine-d4 as an internal standard for LC-MS.
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Caption: Incorporation of DL-Methionine-d4 into metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12400090#preparing-stock-solutions-of-dI-
methionine-d4-for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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